N-(4-fluorophenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide

• Molecular Formula: C23H18FN3O2S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H18FN3O2S/c1-15-6-12-18(13-7-15)27-22(29)19-4-2-3-5-20(19)26-23(27)30-14-21(28)25-17-10-8-16(24)9-11-17/h2-13H,14H2,1H3,(H,25,28)
• InChI Key: OAQLGYQWPRBEND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC(=O)NC4=CC=C(C=C4)F

Description

N-(4-fluorophenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide: is a complex organic compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound features a quinazolinone core, a fluorophenyl group, and a sulfanylacetamide moiety, which contribute to its diverse chemical reactivity and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(4-fluorophenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide typically involves multi-step organic reactions. The process often starts with the preparation of the quinazolinone core, followed by the introduction of the fluorophenyl and sulfanylacetamide groups. Common reagents used in these reactions include anhydrous solvents, catalysts like palladium or copper, and various protecting groups to ensure selective reactions.

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes to enhance yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production while maintaining stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the quinazolinone core or the fluorophenyl group, potentially altering the compound’s electronic properties.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Halogenating agents, nucleophiles like amines or thiols, and appropriate solvents.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced quinazolinone derivatives.

Substitution: Functionalized aromatic derivatives.

Scientific Research Applications

Biology: In biological research, this compound is studied for its potential as a pharmacophore, a part of a molecule responsible for its biological activity. It may exhibit antimicrobial, anticancer, or anti-inflammatory properties.

Medicine: The compound’s unique structure makes it a candidate for drug development, particularly in designing inhibitors for specific enzymes or receptors involved in disease pathways.

Industry: In the industrial sector, the compound can be used in the development of specialty chemicals, agrochemicals, and advanced materials.

Mechanism of Action

The mechanism by which N-(4-fluorophenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide exerts its effects is primarily through its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in critical biological pathways. The compound’s quinazolinone core and fluorophenyl group are key to its binding affinity and specificity, enabling it to modulate the activity of its targets effectively.

Comparison with Similar Compounds

• N-(4-fluorophenyl)benzamide
• N-(4-fluorophenyl)-3,4-dimethoxybenzamide
• 3-(3-bromophenyl)-N-(4-fluorobenzyl)acrylamide

Comparison: While these compounds share structural similarities, such as the presence of a fluorophenyl group, N-(4-fluorophenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is unique due to its quinazolinone core and sulfanylacetamide moiety. These features confer distinct chemical reactivity and biological activity, making it a valuable compound for various research and industrial applications.